Welcome to BenchChem Online Store!
中文
List
Bench Chemicals
molecular formula C12H10BrFN2 B8427951 3-Bromo-4-fluoro-N2-phenylbenzene-1,2-diamine

3-Bromo-4-fluoro-N2-phenylbenzene-1,2-diamine

Cat. No. B8427951
M. Wt: 281.12 g/mol
InChI Key: GQEGWUMCEXLSFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08653089B2

Procedure details

To a mixture of (2-bromo-3-fluoro-6-nitrophenyl)phenylamine (2.4 g, 7.7 mmol) in MeOH (40 mL) and water (15 mL) were added NH4Cl (2.38 g, 46.3 mmol) and iron powder (1.72 g, 30.9 mmol) and the reaction mixture heated at 90° C. for 1 h. After cooling to RT, the crude mixture was filtered through a pad of Celite® and the filtrate concentrated in vacuo. The resulting residue was partitioned between EtOAc and water. The aqueous phase was extracted with EtOAc (×3) and the combined organic fractions washed with brine, dried (MgSO4) and concentrated in vacuo to afford the title compound (1.95 g, 90%). LCMS (Method C): RT 3.48 min [M+H]+ 281.1/283.1.
Name
(2-bromo-3-fluoro-6-nitrophenyl)phenylamine
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
40 mL
Type
solvent
Reaction Step One
Name
water
Quantity
15 mL
Type
solvent
Reaction Step One
Name
NH4Cl
Quantity
2.38 g
Type
reactant
Reaction Step Two
Name
iron
Quantity
1.72 g
Type
catalyst
Reaction Step Two
Name
title compound
Yield
90%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:7]([F:8])=[CH:6][CH:5]=[C:4]([N+:9]([O-])=O)[C:3]=1[NH:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.[NH4+].[Cl-]>CO.O.[Fe]>[Br:1][C:2]1[C:7]([F:8])=[CH:6][CH:5]=[C:4]([NH2:9])[C:3]=1[NH:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1 |f:1.2|

Inputs

Step One
Name
(2-bromo-3-fluoro-6-nitrophenyl)phenylamine
Quantity
2.4 g
Type
reactant
Smiles
BrC1=C(C(=CC=C1F)[N+](=O)[O-])NC1=CC=CC=C1
Name
MeOH
Quantity
40 mL
Type
solvent
Smiles
CO
Name
water
Quantity
15 mL
Type
solvent
Smiles
O
Step Two
Name
NH4Cl
Quantity
2.38 g
Type
reactant
Smiles
[NH4+].[Cl-]
Name
iron
Quantity
1.72 g
Type
catalyst
Smiles
[Fe]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
90 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to RT
FILTRATION
Type
FILTRATION
Details
the crude mixture was filtered through a pad of Celite®
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The resulting residue was partitioned between EtOAc and water
EXTRACTION
Type
EXTRACTION
Details
The aqueous phase was extracted with EtOAc (×3)
WASH
Type
WASH
Details
the combined organic fractions washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=C(C(=CC=C1F)N)NC1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.95 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 90.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.